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Compound of Interest

Compound Name: (2-Phenylphenyl) benzoate

CAS No.: 5449-49-0

Cat. No.: B3053565

Get Quote

Chemical Identity & Nomenclature
2-Benzoyloxybiphenyl is the benzoate ester of 2-phenylphenol. It serves as a critical substrate

in mechanistic organic chemistry, particularly in the study of intramolecular rearrangements

(e.g., Fries rearrangement) and as a stabilizer precursor in polymer chemistry.
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Identifier Type Value

Chemical Name 2-Benzoyloxybiphenyl

Systematic Name [1,1'-Biphenyl]-2-yl benzoate

CAS Registry Number 5449-49-0

Molecular Formula C₁₉H₁₄O₂

Molecular Weight 274.32 g/mol

SMILES O=C(Oc1ccccc1-c2ccccc2)c3ccccc3

InChI

InChI=1S/C19H14O2/c20-19(15-9-5-2-6-10-

15)21-18-14-8-4-12-17(18)16-11-3-1-7-13-

16/h1-14H

InChIKey UEVPPUDQJRWOLT-UHFFFAOYSA-N

Synonyms
(2-Phenylphenyl) benzoate

Biphenyl-2-yl benzoate

2-Biphenylyl benzoate[1][2][3][4]

o-Phenylphenyl benzoate

Benzoic acid, 2-biphenylyl ester

Physicochemical Properties
Understanding the physical state and solubility is essential for isolation and purification

protocols.
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Property Description

Physical State
Crystalline Solid (typically white to off-white

needles)

Melting Point

Approx. 60–65 °C (Consistent with analogous

phenyl benzoates; Note: Some databases

erroneously cite >200°C, likely referring to the

acid precursor)

Boiling Point ~470 °C (Predicted at 760 mmHg)

Solubility

Insoluble: WaterSoluble: Chloroform,

Dichloromethane, Ethyl Acetate, Hot Ethanol,

Toluene

Reactivity

Susceptible to hydrolysis under strong

basic/acidic conditions; undergoes Fries

rearrangement with Lewis acids.

Synthesis Protocol
The synthesis of 2-benzoyloxybiphenyl is classically achieved via the Schotten-Baumann

reaction, utilizing 2-phenylphenol and benzoyl chloride under basic conditions. This method

ensures high yield by neutralizing the HCl byproduct immediately.

Reaction Pathway
The following diagram illustrates the esterification mechanism and the subsequent potential

rearrangement.
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Figure 1: Schotten-Baumann synthesis pathway for 2-benzoyloxybiphenyl.

Experimental Procedure (Standard Protocol)
Safety Note: Benzoyl chloride is a lachrymator and corrosive. Perform all operations in a fume

hood.

Preparation: Dissolve 10 mmol of 2-phenylphenol in 15 mL of 10% aqueous NaOH solution

in a 50 mL Erlenmeyer flask. Ensure complete dissolution (formation of sodium 2-

phenylphenoxide).

Addition: Cool the solution to 0–5 °C in an ice bath. Add 12 mmol (slight excess) of benzoyl

chloride dropwise over 10 minutes with vigorous stirring.

Why? Vigorous stirring is crucial because the reaction is biphasic (organic chloride vs.

aqueous phenoxide).

Reaction: Remove the ice bath and continue stirring at room temperature for 30–60 minutes.

The mixture should remain alkaline (check pH); add more NaOH if necessary to prevent

hydrolysis of the product.

Isolation: A solid precipitate (the ester) will form.

Purification:

Filter the solid under vacuum.[5]

Wash with cold water (to remove NaCl and excess base).

Wash with cold 5% NaHCO₃ (to remove traces of benzoic acid).

Recrystallization: Recrystallize from hot ethanol to obtain pure white needles.

Analytical Characterization
To validate the identity of the synthesized compound, use the following spectroscopic markers.
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Infrared Spectroscopy (FT-IR)
Carbonyl (C=O) Stretch: Strong absorption at 1730–1745 cm⁻¹. This confirms the ester

linkage.

C-O Stretch: Strong bands in the 1200–1270 cm⁻¹ region.[6]

Absence of O-H: Lack of the broad hydroxyl band (~3300 cm⁻¹) present in the starting 2-

phenylphenol.

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: CDCl₃

Profile: The spectrum will show a complex set of multiplets in the aromatic region (δ 7.1 – 8.2

ppm) corresponding to the 14 aromatic protons.

Key Distinction: The absence of the phenolic proton signal (typically a broad singlet around

5.0–6.0 ppm, depending on concentration) confirms esterification.

Applications & Reactivity
Fries Rearrangement Substrate
2-Benzoyloxybiphenyl is a classic substrate for the Fries Rearrangement. When treated with

Lewis acids (e.g., AlCl₃) at elevated temperatures, it rearranges to form hydroxy-biphenylyl

phenyl ketones. This is a primary route for synthesizing acyl-substituted biphenyls used in UV

absorbers.
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Figure 2: Divergent pathways in the Fries rearrangement of 2-benzoyloxybiphenyl.

Metabolic Probe
Derivatives of phenyl benzoates are often used to study hydrolytic enzymes (esterases) in

metabolic pathways, serving as model compounds for more complex drug metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/publication/237847685_THE_FRIES_REARRANGEMENT_OF_PHENYL_ISOBUTYRATE
https://www.researchgate.net/publication/237849806_The_synthesis_of_alkylphosphonous_dichlorides_from_aluminum_chloride_-_phosphorus_trichloride-alkyl_chloride_complexes
https://www.researchgate.net/publication/294232291_Human_Body-on-a-chip_A_Tool_to_Study_Health_Disorders_That_Involve_Modulations_of_the_Methylation_Pathway
https://www.researchgate.net/publication/244440833_Glycine_Enolates_The_Large_Effect_of_Iminium_Ion_Formation_on_a-Amino_Carbon_Acidity
https://www.scribd.com/document/774185450/Synthesis-of-Phenyl-Benzoate
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://docbrown.info/page06/spectra2/benzoic-acid-ir.htm
https://www.benchchem.com/product/b3053565/docs#2-benzoyloxybiphenyl-a-technical-guide-to-identifiers-synthesis-and-applications
https://www.benchchem.com/product/b3053565/docs#2-benzoyloxybiphenyl-a-technical-guide-to-identifiers-synthesis-and-applications
https://www.benchchem.com/product/b3053565/docs#2-benzoyloxybiphenyl-a-technical-guide-to-identifiers-synthesis-and-applications
https://www.benchchem.com/product/b3053565/docs#2-benzoyloxybiphenyl-a-technical-guide-to-identifiers-synthesis-and-applications
https://www.benchchem.com/product/b3053565?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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